![molecular formula C18H14O7 B1204590 2-((3,4-Dihydroxyphenyl)hydroxymethyl)-2,3-dihydro-7H-pyrano(2,3-g)-1,4-benzodioxin-7-one CAS No. 72165-29-8](/img/structure/B1204590.png)
2-((3,4-Dihydroxyphenyl)hydroxymethyl)-2,3-dihydro-7H-pyrano(2,3-g)-1,4-benzodioxin-7-one
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Overview
Description
2-((3,4-Dihydroxyphenyl)hydroxymethyl)-2,3-dihydro-7H-pyrano(2,3-g)-1,4-benzodioxin-7-one is a natural product found in Euphorbia esula with data available.
Scientific Research Applications
Synthesis of Novel Compounds : A study reported a new route to synthesize 2-substituted-2,3-dihydro-2-hydroxymethyl-1,4-benzodioxins, which are structurally related to the compound . This synthesis involved the reaction of α-(2-hydroxyphenoxy)alkylketones with dimethylsulphoxonium methylide (Salimbeni, Manghisi, & Arnone, 1988).
Potential for Antiproliferative Activity : Another research focused on synthesizing derivatives of a similar compound and evaluating their antiproliferative activity on human tumor cell lines. This study indicated the possibility of these compounds inducing mitochondrial permeability transition, a crucial event in inhibiting cell growth (Dalla Via et al., 2009).
Development of Bioactive Agents : Synthesis of derivatives like 2-(hydroxymethyl)-2,3-dihydrofu- ro(2,3-b)pyridines and 3-hydroxy-3,4-dihydro-2H-pyrano(2,3- b)pyridines has been reported, offering potential for the development of therapeutic and bioactive agents (Hajbi, Suzenet, Khouili, Lazar, & Guillaumet, 2010).
Discovery of Cytotoxic Compounds : In a study focusing on the fungus Phellinus igniarius, compounds structurally related to the queried compound demonstrated cytotoxicity against certain cancer cell lines, indicating potential for cancer research applications (Mo et al., 2004).
Enantioselective Synthesis : Research has been done on the enantioselective synthesis of chiral primary alcohols related to this compound, which is significant in the development of specific stereoisomers for research and therapeutic uses (Mauleón, Lobato, & Carganico, 1994).
Properties
CAS No. |
72165-29-8 |
---|---|
Molecular Formula |
C18H14O7 |
Molecular Weight |
342.3 g/mol |
IUPAC Name |
2-[(3,4-dihydroxyphenyl)-hydroxymethyl]-2,3-dihydropyrano[2,3-g][1,4]benzodioxin-7-one |
InChI |
InChI=1S/C18H14O7/c19-11-3-1-10(5-12(11)20)18(22)16-8-23-14-7-13-9(6-15(14)24-16)2-4-17(21)25-13/h1-7,16,18-20,22H,8H2 |
InChI Key |
ZHXRTJYHLGJEEE-UHFFFAOYSA-N |
SMILES |
C1C(OC2=C(O1)C=C3C(=C2)C=CC(=O)O3)C(C4=CC(=C(C=C4)O)O)O |
Canonical SMILES |
C1C(OC2=C(O1)C=C3C(=C2)C=CC(=O)O3)C(C4=CC(=C(C=C4)O)O)O |
Synonyms |
2-((3,4-dihydroxyphenyl)hydroxymethyl)-2,3-dihydro-7H-pyrano(2,3-g)-1,4-benzodioxin-7-one maoyancaosu |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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